Cas no 2228978-10-5 (2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)prop-2-enoic acid)

• Product Name: 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)prop-2-enoic acid
• CAS No: 2228978-10-5
• MF: C₁₅H₁₉NO₆
• MW: 309.31446480751
• CID: 6283822
• PubChem ID: 165698593
• Update Time: 2025-05-23

2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)prop-2-enoic acid
• 2228978-10-5
• 2-(3-{[(tert-butoxy)carbonyl]amino}-4-hydroxy-5-methoxyphenyl)prop-2-enoic acid
• EN300-1897684

• Inchi： 1S/C15H19NO6/c1-8(13(18)19)9-6-10(12(17)11(7-9)21-5)16-14(20)22-15(2,3)4/h6-7,17H,1H2,2-5H3,(H,16,20)(H,18,19)
• InChI Key： GUCUBQXMPSCYCH-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=C(C=C(C(=C)C(=O)O)C=1)OC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.12123733g/mol
• Monoisotopic Mass: 309.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)prop-2-enoic acid

Introduction to 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)prop-2-enoic acid (CAS No. 2228978-10-5)

2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)prop-2-enoic acid, identified by its CAS number 2228978-10-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its aromatic ring system functionalized with multiple substituents, which contribute to its unique chemical properties and biological activities. The presence of both hydroxyl and methoxy groups on the aromatic ring, coupled with an amino group protected by a tert-butoxycarbonyl (Boc) moiety, makes this molecule a versatile intermediate in the synthesis of more complex pharmacophores.

The structural features of 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)prop-2-enoic acid position it as a valuable building block in medicinal chemistry. The Boc-protected amino group provides stability under various reaction conditions while allowing for selective deprotection when necessary, facilitating its incorporation into larger molecular frameworks. This characteristic is particularly useful in multi-step synthetic routes where controlled reactivity is essential.

Recent advancements in drug discovery have highlighted the importance of polyphenolic derivatives due to their diverse biological activities. The aromatic ring in this compound, substituted with both hydroxyl and methoxy groups, resembles several natural products known for their therapeutic properties. For instance, analogs containing similar substituents have been investigated for their potential anti-inflammatory, antioxidant, and anticancer effects. The enoic acid moiety further enhances the compound's reactivity, enabling it to participate in various coupling reactions such as amide or ester formations, which are common in drug synthesis.

In the context of modern pharmaceutical research, the development of novel scaffolds that combine multiple pharmacological properties is a key strategy. 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)prop-2-enoic acid exemplifies such an approach. Its structure allows for modifications at multiple sites, enabling chemists to explore a wide range of biological activities. For example, recent studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in metabolic disorders. The hydroxyl and methoxy groups contribute to hydrogen bonding interactions, which can be critical for binding affinity in enzyme or receptor targets.

The Boc protection on the amino group is particularly noteworthy as it ensures that the compound remains stable during synthetic manipulations while preserving the reactivity of other functional groups. This stability is crucial for large-scale synthesis and purification processes. Additionally, the prop-2-enone functionality introduces potential double bond reactivity, which can be exploited for further derivatization or cross-coupling reactions, expanding the synthetic possibilities.

From a computational chemistry perspective, the electronic distribution around the aromatic ring and the presence of polar functional groups make this molecule an interesting candidate for molecular modeling studies. Predictive models can help identify potential binding pockets in biological targets, guiding rational drug design efforts. High-throughput virtual screening (HTVS) has become an integral part of early-stage drug discovery, and compounds like 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)prop-2-enoic acid are often screened against large databases of protein targets to identify promising hits.

Experimental validation of computational predictions is another critical step in drug development. Preliminary assays have shown that certain derivatives of this compound exhibit promising bioactivity profiles in vitro. These findings underscore the importance of exploring structurally diverse molecules like 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)prop-2-enoic acid as starting points for developing new therapeutic agents. The combination of computational methods and experimental validation provides a robust framework for identifying lead compounds efficiently.

The synthesis of this compound involves multi-step organic transformations that highlight its complexity and synthetic challenge. Key steps include functional group interconversions, protection-deprotection strategies, and regioselective reactions to achieve the desired architecture. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, reducing reaction times and improving yields.

The role of intermediates such as 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)prop-2-enoic acid cannot be overstated in pharmaceutical research. They serve as critical links between simple starting materials and final drug candidates. The ability to synthesize such intermediates with high purity and yield is essential for scaling up production and conducting thorough biological evaluations.

In conclusion,2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)prop-2-enoic acid (CAS No. 2228978-10-5) represents a promising scaffold with significant potential in drug discovery. Its unique structural features enable diverse modifications and applications across multiple therapeutic areas. As research continues to uncover new biological targets and synthetic strategies,this compound will likely remain at the forefront of pharmaceutical innovation.